Methyl 2'-methyl[1,1'-biphenyl]-3-carboxylate

• IUPAC Name: methyl 3-(2-methylphenyl)benzoate
• InChI: InChI=1S/C15H14O2/c1-11-6-3-4-9-14(11)12-7-5-8-13(10-12)15(16)17-2/h3-10H,1-2H3
• InChI Key: LRCYVIUQUMGHJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC(=CC=C2)C(=O)OC
• Molecular Formula: C15H14O2
• Molecular Weight: 226.27 g/mol
• CAS No.: 146534-35-2

Description

“Methyl 2’-methyl[1,1’-biphenyl]-3-carboxylate” is a derivative of the compound “1,1’-Biphenyl, 2-methyl-”, which has a molecular formula of C13H12. This compound is also known by other names such as o-Methylbiphenyl, 2-Methyl-1,1’-biphenyl, 2-Methylbiphenyl, 2-Phenyltoluene, o-Phenyltoluene, 1-Methyl-2-phenylbenzene, and 2-Methyldiphenyl.

Molecular Structure Analysis

The molecular structure of “1,1’-Biphenyl, 2-methyl-” is available as a 2D Mol file or as a computed 3D SD file. The 3D structure can be viewed using Java or Javascript.

Scientific Research Applications

Fluorescent Chloride Sensor

Methyl 2'-methyl[1,1'-biphenyl]-3-carboxylate derivatives have been utilized in the development of optical chloride sensors. A specific derivative, Methyl 2′-aminobiphenyl-4-carboxylate, exhibits bright blue emission in various organic solvents, which changes to bright green in the presence of chloride ions. This chloride sensing capability has been explored using spectroscopic techniques such as 1H NMR and UV–vis spectroscopy, indicating potential applications in chemical sensing and analysis (Das, Mohar, & Bag, 2021).

Synthesis of Derivatives for Various Applications

A variety of derivatives of this compound have been synthesized for different scientific applications. For instance, the compound has been used to create new biphenyl derivatives with potential applications in materials science and pharmaceutical research. One such derivative is 3,5′-dihydroxy-4′,5-dimethoxy-2′-methyl-[1,1′-biphenyl]-2-carboxylic acid methyl ester, isolated from marine fungus, indicating its relevance in natural product chemistry and potential biomedical applications (Li, Ding, She, & Lin, 2008).

Crystal Structure and Molecular Analysis

Studies have been conducted on the molecular structure and crystallographic analysis of this compound derivatives. These studies provide insights into the physical and chemical properties of these compounds, which are essential for their application in various scientific fields like materials science, pharmaceuticals, and chemical engineering. For example, analysis of methyl 4,4″-difluoro-5'-methoxy-1,1':3',1″-terphenyl-4'-carboxylate, a related derivative, revealed details about its molecular stability, charge delocalization, and nonlinear optical properties (Mary et al., 2014).

Antibacterial Properties

Some derivatives of this compound have demonstrated antibacterial activity. For instance, specific biphenyl derivatives isolated from Rhynchosia suaveolens have shown antibacterial properties, suggesting their potential use in the development of new antibacterial agents (Khan & Shoeb, 1984).